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Compound of Interest

Compound Name: Methyl, chloro-

Cat. No.: B12645751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of chloromethane

in key organic synthesis mechanisms. Chloromethane (CH₃Cl), a versatile C1 building block,

serves as a potent methylating agent and a precursor to various organometallic reagents. Its

application is crucial in the synthesis of a wide array of organic compounds, including

pharmaceuticals and other high-value chemicals. These notes will cover its utility in Friedel-

Crafts alkylation, Williamson ether synthesis, Grignard reactions, and the N- and O-methylation

of amines and phenols, respectively.

Friedel-Crafts Alkylation
Friedel-Crafts alkylation introduces an alkyl group onto an aromatic ring through electrophilic

aromatic substitution. Chloromethane, in the presence of a Lewis acid catalyst, serves as a

methylating agent in this reaction.

Reaction Mechanism and Logical Relationships
The reaction proceeds via the formation of a methyl carbocation or a polarized complex, which

then acts as the electrophile.
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Electrophile Generation

Electrophilic Aromatic Substitution

Chloromethane Methyl Cation (Electrophile)+ AlCl₃

AlCl₃ (Lewis Acid) [AlCl₄]⁻+ Cl⁻ from CH₃Cl

Benzene Arenium Ion Intermediate

removes H⁺

+ CH₃⁺

regenerates catalyst

Toluene (Product)- H⁺

Alkoxide Formation

Sₙ2 Reaction

Alcohol (R-OH)
Alkoxide (R-O⁻)+ Base

Strong Base (e.g., NaH)

Methyl Ether (R-O-CH₃)

+ CH₃Cl

Chloromethane (CH₃Cl)
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Grignard Reagent Formation

Reaction with Carbonyl

Chloromethane (CH₃Cl)

Methylmagnesium Chloride (CH₃MgCl)

+ Mg in ether

Magnesium (Mg)

Aldehyde/Ketone (R₂C=O)

Magnesium Alkoxide Intermediate

Nucleophilic Addition

Alcohol

Acidic Workup (H₃O⁺)
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Primary Amine (RNH₂) Secondary Amine (RNHCH₃)+ CH₃Cl, -HCl

CH₃Cl

Tertiary Amine (RN(CH₃)₂)+ CH₃Cl, -HCl

CH₃Cl

Quaternary Ammonium Salt ([RN(CH₃)₃]⁺Cl⁻)+ CH₃Cl

CH₃Cl

Phenol (Ar-OH) Phenoxide (Ar-O⁻)+ Base

Base (e.g., NaOH)

Aryl Methyl Ether (Ar-O-CH₃)+ CH₃Cl

Chloromethane (CH₃Cl)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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